Cas no 64552-06-3 (4,6-O-benzylidene-α-D-galactopyranoside)

• Product Name: 4,6-O-benzylidene-α-D-galactopyranoside
• CAS No: 64552-06-3
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• CID: 4729861
• PubChem ID: 7157219
• Update Time: 2024-10-28

4,6-O-benzylidene-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 4,6-O-benzylidene-α-D-galactopyranoside
• α-D-Galactopyranoside, methyl 4,6-O-[(S)-phenylmethylene]-
• 64552-06-3
• (2S,4aR,6S,7R,8R,8aR)-6-methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol

• Inchi： 1S/C14H18O6/c1-17-14-11(16)10(15)12-9(19-14)7-18-13(20-12)8-5-3-2-4-6-8/h2-6,9-16H,7H2,1H3/t9-,10-,11-,12+,13+,14+/m1/s1
• InChI Key： VVSWDMJYIDBTMV-TVQXOTEMSA-N
• SMILES： O[C@@H]1[C@H]([C@@H](OC)O[C@]2([H])CO[C@H](C3C=CC=CC=3)O[C@]12[H])O

Computed Properties

• Exact Mass: 282.11033829g/mol
• Monoisotopic Mass: 282.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.4Ų